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Compound of Interest

Compound Name: 2-Methylthiazole

Cat. No.: B1294427 Get Quote

An In-depth Technical Guide to 2-Methylthiazole
CAS Number: 3581-87-1

This technical guide provides a comprehensive overview of 2-Methylthiazole, a heterocyclic

organic compound with significant applications in research and industry. Designed for

researchers, scientists, and drug development professionals, this document details its chemical

and physical properties, experimental protocols for its synthesis and analysis, and its role as a

key building block in the development of biologically active molecules.

Chemical and Physical Properties
2-Methylthiazole is a colorless to pale yellow liquid characterized by a pungent, sulfur-like

odor.[1][2] Its fundamental properties are summarized in the tables below.
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Property Value Reference(s)

CAS Number 3581-87-1 [1]

Molecular Formula C₄H₅NS [3][4]

Molecular Weight 99.15 g/mol [1][3]

Appearance
Colorless to pale yellow clear

liquid
[1][2]

Odor Pungent, sulfur-like [2]

Physicochemical Data
Property Value Reference(s)

Melting Point -24 °C [1]

Boiling Point 129 °C [1]

Density 1.11 g/cm³ [1]

Refractive Index (n20D) 1.52 [1]

Flash Point 28.89 °C [5]

Water Solubility Miscible [2]

Spectral Data
Technique Data Reference(s)

¹H NMR Spectra available [6]

¹³C NMR Spectra available [7]

Mass Spectrometry (GC-MS) Spectra available [3]

Infrared Spectroscopy (IR) Spectra available [6]
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Synthesis of 2-Methylthiazole via Hantzsch Thiazole
Synthesis
The Hantzsch thiazole synthesis is a classic and versatile method for the preparation of

thiazole derivatives.[8] This protocol is an adaptation for the synthesis of 2-Methylthiazole.

Materials and Reagents:

Thioacetamide

Chloroacetone

Ethanol

Sodium bicarbonate solution (5%)

Dichloromethane

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

thioacetamide (1.0 equivalent) in ethanol.

Slowly add chloroacetone (1.0 equivalent) to the solution. An exothermic reaction may be

observed.[9]
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Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and neutralize with a 5% sodium

bicarbonate solution.

Extract the product with dichloromethane (3 x 50 mL).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield crude 2-Methylthiazole.

Purification by Distillation
The crude 2-Methylthiazole can be purified by fractional distillation under reduced pressure to

obtain a high-purity product.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a suitable method for the analysis of 2-Methylthiazole, providing both qualitative

and quantitative information.[10]

Typical GC Conditions:

Column: HP-5 (or equivalent), 30 m x 0.32 mm, 0.25 µm film thickness[11]

Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1.5 mL/min)[11]

Injector Temperature: 250 °C[11]

Oven Temperature Program: Initial temperature of 100 °C (hold for 2 min), ramp at 10 °C/min

to 250 °C (hold for 5 min)[11]

Detector: Mass Spectrometer

High-Performance Liquid Chromatography (HPLC):
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HPLC can also be employed for the analysis of 2-Methylthiazole and its derivatives.[12] A

reverse-phase C18 column with a mobile phase consisting of an acetonitrile/water gradient is a

common starting point.

Role in Drug Development and Biological Systems
2-Methylthiazole itself is not typically a biologically active end-product in drug development.

Instead, it serves as a crucial and versatile building block, or intermediate, for the synthesis of

more complex, biologically active molecules.[1][13] The thiazole ring is a privileged structure in

medicinal chemistry, appearing in a wide range of FDA-approved drugs.[6]

Derivatives of 2-Methylthiazole, particularly 2-aminothiazoles and benzothiazoles, have been

extensively studied for their therapeutic potential in various diseases, including:

Cancer: Thiazole derivatives have been shown to inhibit various protein kinases involved in

cancer cell proliferation and survival, such as EGFR, PI3K/Akt/mTOR, JAK/STAT, and

ERK/MAPK signaling pathways.[14][15]

Inflammation: Certain 5-methylthiazole derivatives have demonstrated anti-inflammatory

properties by selectively inhibiting cyclooxygenase-1 (COX-1).[16]

Infectious Diseases: The thiazole scaffold is a core component of some antifungal agents.[1]

While 2-Methylthiazole is a precursor, a study on mycothiazole (a related thiazole-containing

compound) has shown direct effects on mitochondrial function by inhibiting the electron

transport chain complex I.[17] This suggests that while 2-Methylthiazole is primarily a

synthetic intermediate, the thiazole moiety it provides is fundamental to the biological activity of

the final drug candidates.
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Caption: Workflow for the Synthesis and Purification of 2-Methylthiazole.
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Caption: General Analytical Workflow for 2-Methylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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